Cas no 62039-57-0 (Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-)

• Product name: Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
• CAS No: 62039-57-0
• MF: C₂₀H₃₄O₂S
• MW: 338.547765254974
• CID: 459945
• PubChem ID: 21427521

Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
• 1-(5-tetradecoxythiophen-2-yl)ethanone
• 5-(tetradecyloxy)-2-thienyl methyl ketone
• SCHEMBL11750638
• 62039-57-0
• UXYBFIUBDVZXHY-UHFFFAOYSA-N
• DTXSID90613663
• 1-[5-(Tetradecyloxy)thiophen-2-yl]ethan-1-one

• Inchi： InChI=1S/C20H34O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-22-20-16-15-19(23-20)18(2)21/h15-16H,3-14,17H2,1-2H3
• InChI Key： UXYBFIUBDVZXHY-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCOC1=CC=C(S1)C(=O)C

Computed Properties

• Exact Mass: 338.22812
• Monoisotopic Mass: 338.22795150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 8.6

Experimental Properties

• PSA: 26.3